Cas no 672946-50-8 (MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)-)
MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- Chemical and Physical Properties
Names and Identifiers
-
- MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)-
- Methanone, (2-fluoro-4-hydroxyphenyl)-4-morpholinyl-
- 3-fluoro-4-[(morpholin-4-yl)carbonyl]phenol
- 672946-50-8
- (2-fluoro-4-hydroxyphenyl)-morpholin-4-ylmethanone
-
- Inchi: 1S/C11H12FNO3/c12-10-7-8(14)1-2-9(10)11(15)13-3-5-16-6-4-13/h1-2,7,14H,3-6H2
- InChI Key: ZAVSBSXNVFPSBJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(O)C=C1F)(N1CCOCC1)=O
Computed Properties
- Exact Mass: 225.08012141Da
- Monoisotopic Mass: 225.08012141Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.8Ų
MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740438-1g |
(2-Fluoro-4-hydroxyphenyl)(morpholino)methanone |
672946-50-8 | 98% | 1g |
¥2212.00 | 2024-05-04 |
MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)-
Recent Advances in the Study of MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- (CAS: 672946-50-8)
The compound MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- (CAS: 672946-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and fluorinated hydroxybenzoyl moiety, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development, particularly in the treatment of inflammatory diseases and cancer.
One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific kinase enzymes involved in inflammatory signaling pathways. Researchers have demonstrated that MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- can effectively modulate the activity of these kinases, leading to reduced inflammation in preclinical models. This finding has significant implications for the development of novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential as an anticancer agent. Studies have shown that MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- can induce apoptosis in certain cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. The fluorinated hydroxybenzoyl group appears to enhance the compound's bioavailability and target specificity, making it a valuable scaffold for further drug optimization.
The synthesis of MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. These developments are critical for scaling up production for further preclinical and clinical studies. Moreover, structural-activity relationship (SAR) studies have provided insights into the key functional groups responsible for its biological activity, paving the way for the design of more potent derivatives.
Despite these promising findings, challenges remain in the development of MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- as a therapeutic agent. Issues such as pharmacokinetic properties, potential toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.
In conclusion, MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)- (CAS: 672946-50-8) represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. The insights gained from these studies may also inform the development of related compounds with improved efficacy and safety profiles.
672946-50-8 (MORPHOLINE, 4-(2-FLUORO-4-HYDROXYBENZOYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)